7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinol

• IUPAC Name: 7-[(2-nitrophenyl)-(pyridin-2-ylamino)methyl]quinolin-8-ol
• InChI: InChI=1S/C21H16N4O3/c26-21-16(11-10-14-6-5-13-23-19(14)21)20(24-18-9-3-4-12-22-18)15-7-1-2-8-17(15)25(27)28/h1-13,20,26H,(H,22,24)
• InChI Key: MGFHRDKEEYAVJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C2=C(C3=C(C=CC=N3)C=C2)O)NC4=CC=CC=N4)[N+](=O)[O-]
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinol, also known as Nitroquipazine, is a chemical compound that belongs to the quinoline family. It is a potent and selective inhibitor of serotonin transporter (SERT), which is a protein responsible for the reuptake of serotonin in the brain. Nitroquipazine has been widely studied for its potential therapeutic applications in the treatment of various neurological disorders, including depression, anxiety, and Parkinson's disease. In

Mechanism of Action

7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne selectively inhibits the reuptake of serotonin by binding to the SERT protein, which is responsible for the removal of serotonin from the synaptic cleft. By blocking this process, 7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne increases the concentration of serotonin in the brain, which in turn leads to an improvement in mood, cognition, and motor function.
Biochemical and Physiological Effects:
7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release, the enhancement of neuroplasticity, and the regulation of gene expression. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne has several advantages for lab experiments, including its high potency and selectivity for the SERT protein, which allows for precise modulation of serotonin levels in the brain. However, it also has some limitations, including its potential toxicity and side effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research and development of 7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne, including the exploration of its potential therapeutic applications in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its effects on neuroplasticity and gene expression. Finally, the development of more selective and less toxic analogs of 7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne may lead to the discovery of even more potent and effective drugs for the treatment of neurological disorders.

Scientific Research Applications

7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders. Several preclinical and clinical studies have shown that 7-[(2-nitrophenyl)(2-pyridinylamino)methyl]-8-quinolinolne exhibits antidepressant, anxiolytic, and anti-Parkinsonian effects by selectively inhibiting the reuptake of serotonin in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.